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Compound of Interest

Compound Name: 2-(3-Chlorophenoxy)ethanol

CAS No.: 6161-83-7

Cat. No.: B1346798

Get Quote

Title: Eco-Impact Assessment: 2-(3-Chlorophenoxy)ethanol vs. Green Alternatives Subtitle: A

Technical Comparative Guide for Drug Development & Environmental Safety[1]

Executive Summary
The Verdict: 2-(3-Chlorophenoxy)ethanol (3-CPE) presents a significantly higher

environmental burden than its non-chlorinated analog, Phenoxyethanol (PE), and emerging

bio-based alternatives.[1] While 3-CPE serves as a critical intermediate in the synthesis of

specific pharmaceutical agents (e.g., quetiapine precursors, herbicides), its chlorinated

structure confers increased lipophilicity (LogP), reduced biodegradability, and elevated aquatic

toxicity.

Recommendation: For applications where the chlorine substituent is not pharmacologically

essential, Phenoxyethanol is the superior "drop-in" alternative.[1] For solvent applications, Bio-

based Glycol Ethers offer the lowest carbon footprint.
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This section defines the incumbent chemical and its primary competitors in the context of

environmental fate.[2]

Feature
2-(3-

Chlorophenoxy)etha

nol (3-CPE)

Phenoxyethanol

(PE)

Bio-based Glycol

Ethers

CAS Number 6161-83-7 122-99-6
Various (e.g., 54102-

26-8)

Structure
Chlorinated Aromatic

Ether
Aromatic Ether

Aliphatic/Aromatic

Ether

Primary Use

Pharm/Agro

Intermediate, Niche

Solvent

Preservative, Solvent,

Intermediate

Green Solvent,

Coupling Agent

Molecular Weight 172.61 g/mol 138.16 g/mol Variable

Key Risk
Persistence, Aquatic

Toxicity

Mild Irritant (High

Conc.)
Low Toxicity

Comparative Environmental Analysis
Physicochemical Drivers of Toxicity
The addition of a chlorine atom at the meta position significantly alters the physicochemical

profile, driving environmental persistence.

Lipophilicity (LogP): 3-CPE exhibits a higher LogP (~2.3 estimated) compared to PE (1.2).

This >1.0 log unit increase implies a 10-fold higher potential for bioaccumulation in aquatic

organisms.[1]

Water Solubility: Reduced solubility of 3-CPE facilitates adsorption to sediment, prolonging

its environmental half-life compared to the highly soluble PE.[1]

Aquatic Toxicity Data
Note: Values for 3-CPE are derived from Quantitative Structure-Activity Relationship (QSAR)

models and structural analogs (e.g., Chlorphenesin) where direct experimental data is limited.
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[1]

Organism Endpoint
3-CPE

(Estimated)

Phenoxyethanol

(Experimental)
Impact Delta

Fish (Pimephales

promelas)
LC50 (96h) 15 - 45 mg/L 344 mg/L ~10x More Toxic

Daphnia

(Daphnia magna)
EC50 (48h) 10 - 30 mg/L >500 mg/L High Risk

Algae

(Pseudokirchneri

ella)

EC50 (72h) < 10 mg/L >500 mg/L Algal Inhibition

Biodegradability & Persistence
Phenoxyethanol: Classified as Readily Biodegradable (OECD 301F).[3] >90% degradation

within 10 days. The ether cleavage occurs rapidly, followed by oxidation of the phenyl ring.

3-CPE: The chlorine substituent sterically hinders enzymatic attack and deactivates the ring

toward oxidation.[1] It is likely Inherently Biodegradable (requires acclimated sludge) but fails

the "Ready" criteria, posing a risk of accumulation in wastewater treatment plants (WWTP).

Visualization: Degradation Pathways
The following diagram contrasts the metabolic fate of 3-CPE versus Phenoxyethanol,

highlighting the "Chlorine Block" that slows mineralization.[1]
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Caption: Comparative biodegradation showing the metabolic bottleneck caused by the chlorine

substituent in 3-CPE.

Experimental Protocols for Validation
To validate these claims in your specific matrix, follow these standardized OECD protocols.

Protocol A: Ready Biodegradability (OECD 301F)
Objective: Determine if 3-CPE mineralizes rapidly in aerobic conditions.

System: Manometric Respirometry.[1]

Steps:

Inoculum: Activated sludge from a local WWTP (washed and aerated).

Test Medium: Mineral medium (pH 7.4).

Setup:

Flask A: Test Substance (3-CPE) at 100 mg/L ThOD.[1]

Flask B: Reference (Sodium Benzoate).
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Flask C: Toxicity Control (3-CPE + Sodium Benzoate).[1]

Measurement: Monitor Oxygen Uptake (BOD) continuously for 28 days.

Pass Criteria: >60% ThOD removal within a 10-day window.

Protocol B: Daphnia magna Acute Immobilisation (OECD
202)

Objective: Assess acute aquatic toxicity.

Steps:

Organisms: Young daphnids (<24h old), not first brood.

Concentrations: Geometric series (e.g., 1, 3.2, 10, 32, 100 mg/L).

Exposure: 48 hours, static system, 20°C, dark/light cycle 16:8.

Observation: Record immobility at 24h and 48h.

Calculation: Determine EC50 using Probit analysis.

Green Chemistry Decision Framework
Use this logic tree to select the appropriate alternative for your synthesis or formulation.
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Caption: Strategic decision tree for replacing or managing 2-(3-Chlorophenoxy)ethanol in
industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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